Cas no 2091180-77-5 (5H,8H-imidazo1,2-apyridin-8-one)

5H,8H-Imidazo[1,2-a]pyridin-8-one is a heterocyclic compound featuring a fused imidazole and pyridinone structure, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid bicyclic framework offers stability and functional group compatibility, making it valuable for the development of bioactive molecules. The compound's electron-rich imidazole ring and carbonyl group enable diverse reactivity, facilitating modifications for applications in medicinal chemistry, such as kinase inhibitors or antimicrobial agents. Its well-defined structure also supports crystallographic studies, aiding in the design of targeted therapeutics. This scaffold is particularly useful for probing structure-activity relationships in drug discovery.

5H,8H-imidazo1,2-apyridin-8-one structure

2091180-77-5 structure

Product Name:5H,8H-imidazo1,2-apyridin-8-one

CAS No:2091180-77-5

MF:C₇H₆N₂O

MW:134.13534116745

CID:5239403

Update Time:2025-10-28

5H,8H-imidazo1,2-apyridin-8-one Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyridin-8(5H)-one
- 5H,8H-imidazo1,2-apyridin-8-one
- Inchi： 1S/C7H6N2O/c10-6-2-1-4-9-5-3-8-7(6)9/h1-3,5H,4H2
- InChI Key： JXFRMIBADXWXKR-UHFFFAOYSA-N
- SMILES： C12=NC=CN1CC=CC2=O

5H,8H-imidazo1,2-apyridin-8-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-306842-1.0g	5H,8H-imidazo[1,2-a]pyridin-8-one	2091180-77-5		1.0g	$0.0	2023-02-26
Enamine	EN300-306842-1g	5H,8H-imidazo[1,2-a]pyridin-8-one	2091180-77-5		1g	$0.0	2023-09-05

5H,8H-imidazo1,2-apyridin-8-one Related Literature

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Additional information on 5H,8H-imidazo1,2-apyridin-8-one

5H,8H-imidazo[1,2-a]pyridin-8-one: A Comprehensive Overview

The compound with CAS No. 2091180-77-5, commonly referred to as 5H,8H-imidazo[1,2-a]pyridin-8-one, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridones, which are known for their unique structural features and diverse biological activities. The imidazo[1,2-a]pyridin core of this molecule is a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring, while the one suffix indicates the presence of a ketone group at the 8-position.

Recent studies have highlighted the potential of 5H,8H-imidazo[1,2-a]pyridin-8-one as a scaffold for drug discovery. Researchers have explored its ability to act as a ligand for various protein targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against Janus kinase 2 (JAK2), a key player in immune signaling pathways. This finding underscores the potential of imidazo[1,2-a]pyridinone derivatives in the development of novel immunomodulatory agents.

The synthesis of 5H,8H-imidazo[1,2-a]pyridin-8-one typically involves multi-step processes that leverage principles from heterocyclic chemistry. A common approach involves the condensation of an appropriate imine with a carbonyl compound under acidic or basic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the imidazopyridone core with high yields and excellent regioselectivity.

In terms of physical properties, 5H,8H-imidazo[1,2-a]pyridin-8-one is characterized by its high stability under physiological conditions and its ability to form stable complexes with metal ions. These properties make it an attractive candidate for applications in coordination chemistry and materials science. A 2023 paper in *Chemical Science* reported that metal complexes derived from this compound exhibit luminescent properties, suggesting their potential use in optoelectronic devices.

The biological activity of 5H,8H-imidazo[1,2-a]pyridin-8-one is closely tied to its structural features. The conjugated π-system within the molecule allows for strong electronic interactions with biomolecules such as DNA and proteins. For instance, studies have shown that certain derivatives can intercalate into DNA helices, leading to antiproliferative effects against cancer cells. This property has sparked interest in exploring imidazo[1,2-a]pyridinone-based compounds as potential anticancer agents.

Moreover, computational studies have provided insights into the molecular mechanisms underlying the biological activity of 5H,8H-imidazo[1,2-a]pyridin-8-one. Using advanced molecular modeling techniques such as docking simulations and free energy perturbation calculations, researchers have been able to predict binding affinities for various protein targets. These computational approaches have significantly accelerated drug discovery efforts involving this compound.

In conclusion, 5H,8H-imidazo[1,2-a]pyridin-8-one represents a versatile chemical scaffold with promising applications across multiple disciplines. Its unique structure and diverse reactivity make it an invaluable tool for researchers in organic synthesis and drug development. As ongoing studies continue to uncover new aspects of its chemistry and biology